molecular formula C17H12ClI B8298458 1-(4-Chlorophenyl)-2-iodo-3-methylnaphthalene

1-(4-Chlorophenyl)-2-iodo-3-methylnaphthalene

Cat. No.: B8298458
M. Wt: 378.6 g/mol
InChI Key: ZHHBABRFTOZTIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorophenyl)-2-iodo-3-methylnaphthalene is a useful research compound. Its molecular formula is C17H12ClI and its molecular weight is 378.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H12ClI

Molecular Weight

378.6 g/mol

IUPAC Name

1-(4-chlorophenyl)-2-iodo-3-methylnaphthalene

InChI

InChI=1S/C17H12ClI/c1-11-10-13-4-2-3-5-15(13)16(17(11)19)12-6-8-14(18)9-7-12/h2-10H,1H3

InChI Key

ZHHBABRFTOZTIM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=CC=CC=C2C(=C1I)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(4-chlorophenyl)-2-methyl-1-phenylbut-3-yn-2-ol (3D) (1.77 g, 6.53 mmol) in acetonitrile (50 mL) was added sodium bicarbonate (1.097 g, 13.06 mmol), followed by iodine (4.974 g, 19.60 mmol). The reaction mixture was stirred for 1.5 h, then diluted with diethyl ether. The organic layer was washed with 1 M sodium thiosulfate solution (50 mL). The aqueous layer was back-extracted with diethyl ether and the combined organic layer was dried (MgSO4), filtered, concentrated, adsorbed onto silica gel and purified by flash column chromatography (silica gel, hexanes) to give 3E as an off-white solid (1.8733 g). 1H-NMR: 300 MHz, (CDCl3) δ 7.74 (d, J=6.6 Hz, 1H), 7.73 (s, 1H), 7.48-7.40 (m, 3H), 7.24-7.20 (m, 2H), 7.13 (d, J=8.1 Hz, 2H), 2.64 (s, 3 H).
Name
4-(4-chlorophenyl)-2-methyl-1-phenylbut-3-yn-2-ol
Quantity
1.77 g
Type
reactant
Reaction Step One
Quantity
1.097 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.974 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name

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